1-chloro-4-(difluoromethoxy)-2-methylbenzene
Overview
Description
1-Chloro-4-(difluoromethoxy)-2-methylbenzene is an organic compound with a molecular formula of C8H7ClF2O. It is a colorless liquid that is insoluble in water but highly soluble in organic solvents. It is a common solvent used in organic synthesis and is also used in the production of pharmaceuticals and agrochemicals. This compound is of particular interest due to its unique properties, which make it useful in a variety of applications.
Scientific Research Applications
1-Chloro-4-(difluoromethoxy)-2-methylbenzene is used in a variety of scientific research applications. It is used as a solvent in organic synthesis, as well as in the production of pharmaceuticals and agrochemicals. It is also used in the preparation of polymers, dyes, and other materials. Additionally, it is used in the synthesis of pharmaceuticals, such as antibiotics and antifungals. It is also used in the synthesis of polymers, dyes, and other materials.
Mechanism of Action
The mechanism of action of 1-chloro-4-(difluoromethoxy)-2-methylbenzene is not well understood. However, it is believed that the compound acts as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. This inhibition of cytochrome P450 may lead to increased levels of these xenobiotics in the body, which could lead to adverse effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed that the compound may have an effect on the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics. Additionally, it has been suggested that the compound may have an effect on the central nervous system, as well as on the cardiovascular system. However, more research is needed to better understand the effects of this compound on the body.
Advantages and Limitations for Lab Experiments
1-Chloro-4-(difluoromethoxy)-2-methylbenzene has several advantages for use in laboratory experiments. It is a colorless liquid that is insoluble in water but highly soluble in organic solvents, making it ideal for use in organic synthesis. Additionally, it is relatively stable and has a low toxicity, making it safe to use in laboratory experiments. However, it is also important to note that this compound is a relatively volatile compound and may be difficult to handle in laboratory experiments.
Future Directions
There are a number of potential future directions for the use of 1-chloro-4-(difluoromethoxy)-2-methylbenzene. One possibility is the development of new synthetic methods for the production of this compound. Additionally, further research into the biochemical and physiological effects of this compound could lead to new applications in the pharmaceutical and agrochemical industries. Finally, further research into the mechanism of action of this compound could lead to new insights into the metabolism of drugs and other xenobiotics.
Synthesis Methods
1-Chloro-4-(difluoromethoxy)-2-methylbenzene can be synthesized in a few different ways. The most common method is the reaction of 4-chloromethylphenol with difluoromethyl hypochlorite, which yields the desired product. This reaction is typically carried out in aqueous media at room temperature and requires a catalyst, such as sodium hydroxide or potassium hydroxide. Another method is the reaction of 4-chloromethylphenol with trifluoromethanesulfonic anhydride, which yields the desired product in a single step. This reaction is typically carried out in an aqueous media at elevated temperatures.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-chloro-4-(difluoromethoxy)-2-methylbenzene involves the introduction of a chlorine atom and a difluoromethoxy group onto a 2-methylbenzene ring.", "Starting Materials": [ "2-methylbenzene", "chlorine gas", "sodium hydroxide", "difluoromethoxy methane", "sulfuric acid", "sodium nitrite", "hydrochloric acid" ], "Reaction": [ "Step 1: Nitration of 2-methylbenzene using a mixture of sulfuric acid and nitric acid to form 1-nitro-2-methylbenzene.", "Step 2: Reduction of 1-nitro-2-methylbenzene using tin and hydrochloric acid to form 2-methylbenzene.", "Step 3: Chlorination of 2-methylbenzene using chlorine gas and aluminum chloride to form 1-chloro-2-methylbenzene.", "Step 4: Diazotization of 1-chloro-2-methylbenzene using sodium nitrite and hydrochloric acid to form a diazonium salt.", "Step 5: Reaction of the diazonium salt with difluoromethoxy methane in the presence of copper powder and sodium acetate to form 1-chloro-4-(difluoromethoxy)-2-methylbenzene." ] } | |
CAS RN |
380348-24-3 |
Molecular Formula |
C8H7ClF2O |
Molecular Weight |
192.6 |
Purity |
95 |
Origin of Product |
United States |
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